Cas no 81418-01-1 (3-Pyridinemethanol, a-3-buten-1-yl-)

• Product name: 3-Pyridinemethanol, a-3-buten-1-yl-
• CAS No: 81418-01-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 708092
• PubChem ID: 12731791

3-Pyridinemethanol, a-3-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, a-3-buten-1-yl-
• 1-PYRIDIN-3-YL-PENT-4-EN-1-OL
• 1-pyridin-3-ylpent-4-en-1-ol
• 1-(3-Pyridyl)pent-4-en-1-ol
• 3-Pyridinemethanol,a-3-buten-1-yl
• 3-Pyridinemethanol,a-3-butenyl-(9CI)
• 1-(pyridin-3-yl)pent-4-en-1-ol
• FT-0695472
• 81418-01-1
• AKOS006287556
• SCHEMBL9717892
• DTXSID50508364

• Inchi： InChI=1S/C10H13NO/c1-2-3-6-10(12)9-5-4-7-11-8-9/h2,4-5,7-8,10,12H,1,3,6H2
• InChI Key： BDYTVZFUERQVCT-UHFFFAOYSA-N
• SMILES： C=CCCC(C1=CN=CC=C1)O

Computed Properties

• Exact Mass: 163.10000
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 33.12000
• LogP: 2.08120